Cas no 2228804-04-2 (2-(3-chlorothiophen-2-yl)-2,2-difluoroethan-1-amine)

• Product Name: 2-(3-chlorothiophen-2-yl)-2,2-difluoroethan-1-amine
• CAS No: 2228804-04-2
• MF: C₆H₆ClF₂NS
• MW: 197.63334608078
• CID: 5850115
• PubChem ID: 165631501
• Update Time: 2025-10-05

2-(3-chlorothiophen-2-yl)-2,2-difluoroethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-(3-chlorothiophen-2-yl)-2,2-difluoroethan-1-amine
• 2228804-04-2
• EN300-1944117

• Inchi： 1S/C6H6ClF2NS/c7-4-1-2-11-5(4)6(8,9)3-10/h1-2H,3,10H2
• InChI Key： UQJZEAOJLOPNMF-UHFFFAOYSA-N
• SMILES： ClC1C=CSC=1C(CN)(F)F

Computed Properties

• Exact Mass: 196.9877544g/mol
• Monoisotopic Mass: 196.9877544g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 145
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 54.3Ų

Additional information on 2-(3-chlorothiophen-2-yl)-2,2-difluoroethan-1-amine

Introduction to 2-(3-chlorothiophen-2-yl)-2,2-difluoroethan-1-amine (CAS No. 2228804-04-2)

2-(3-chlorothiophen-2-yl)-2,2-difluoroethan-1-amine, identified by the Chemical Abstracts Service Number (CAS No.) 2228804-04-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of heterocyclic amines, featuring a thiophene core substituted with a chlorine atom and linked to a difluoroethylamine moiety. The unique structural attributes of this molecule make it a promising candidate for further exploration in drug discovery and development.

The structural framework of 2-(3-chlorothiophen-2-yl)-2,2-difluoroethan-1-amine incorporates both electron-withdrawing and electron-donating groups, which can influence its reactivity and binding properties. The presence of the chlorothiophene ring enhances its potential as a scaffold for designing novel bioactive molecules. Additionally, the difluoroethylamine substituent introduces fluorine atoms, which are well-known for their ability to modulate metabolic stability and binding affinity in drug molecules.

In recent years, there has been a growing interest in thiophene derivatives due to their broad spectrum of biological activities. These compounds have been extensively studied for their potential applications in the treatment of various diseases, including cancer, infectious diseases, and neurological disorders. The chlorothiophene moiety, in particular, has shown promise in inhibiting certain enzymes and receptors involved in pathogenic processes. This makes 2-(3-chlorothiophen-2-yl)-2,2-difluoroethan-1-amine a valuable compound for further investigation.

One of the most compelling aspects of this compound is its potential as a precursor for more complex pharmacophores. The combination of the chlorothiophene ring and the difluoroethylamine group provides a versatile platform for chemical modifications. Researchers have been exploring various synthetic routes to derive analogs of this compound with enhanced pharmacological properties. For instance, modifications at the fluorine atoms or the amine group could lead to derivatives with improved solubility, bioavailability, or target specificity.

Recent advancements in computational chemistry have also facilitated the design of novel derivatives of 2-(3-chlorothiophen-2-yl)-2,2-difluoroethan-1-amine. Molecular modeling studies have helped predict the binding interactions of this compound with biological targets such as enzymes and receptors. These predictions are crucial for guiding experimental efforts and optimizing lead compounds for therapeutic applications. The integration of experimental data with computational insights has been instrumental in accelerating the drug discovery process.

The pharmaceutical industry has shown particular interest in fluorinated compounds due to their favorable pharmacokinetic profiles. The presence of fluorine atoms can enhance metabolic stability, reduce susceptibility to degradation by enzymes, and improve membrane permeability. These properties make fluorinated derivatives attractive candidates for oral and injectable formulations. The difluoroethylamine group in 2-(3-chlorothiophen-2-yl)-2,2-difluoroethan-1-amine aligns with this trend, suggesting its potential as a building block for next-generation therapeutics.

In addition to its pharmaceutical applications, this compound has also been explored for its potential use in material science. Fluorinated thiophenes are known for their electronic properties and have been utilized in organic semiconductors and optoelectronic devices. The unique structure of 2-(3-chlorothiophen-2-yl)-2,2-difluoroethan-1-amine could make it a valuable component in designing advanced materials with tailored functionalities.

The synthesis of CAS No. 2228804-04-2 involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the desired molecular framework efficiently. The use of high-performance analytical methods like nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS) ensures the accurate characterization of the compound.

As research continues to evolve, the applications of strong>thiophene derivatives like CAS No 2228804 04 22(CAS No.) will likely expand into new areas. The growing body of evidence supporting their biological efficacy underscores their importance as chemical entities worthy of further investigation. Collaborative efforts between academia and industry are essential to fully harness the potential of these compounds and translate laboratory discoveries into clinical benefits.